Cas no 732269-10-2 (2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide)

2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-N-(2,4,6-trimethylphenyl)prop-2-enamide is a specialized organic compound featuring a cyanoacrylamide core with substituted aromatic groups. Its molecular structure incorporates a 4-methylbenzyl ether linkage and a sterically hindered 2,4,6-trimethylanilide moiety, which may influence its reactivity and stability. This compound is of interest in synthetic chemistry for its potential as an intermediate in the development of pharmaceuticals or functional materials. The presence of electron-withdrawing and electron-donating groups offers tunable electronic properties, while the rigid aromatic framework may enhance thermal stability. Its structural complexity makes it suitable for applications requiring precise molecular design.
2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide structure
732269-10-2 structure
Product name:2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide
CAS No:732269-10-2
MF:C27H26N2O2
MW:410.507546901703
CID:6169087
PubChem ID:2420250

2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • AKOS001045557
    • 2-cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide
    • 732269-10-2
    • EN300-26586263
    • Z56902998
    • (E)-2-cyano-3-[3-[(4-methylphenyl)methoxy]phenyl]-N-(2,4,6-trimethylphenyl)prop-2-enamide
    • 2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide
    • Inchi: 1S/C27H26N2O2/c1-18-8-10-22(11-9-18)17-31-25-7-5-6-23(15-25)14-24(16-28)27(30)29-26-20(3)12-19(2)13-21(26)4/h5-15H,17H2,1-4H3,(H,29,30)/b24-14+
    • InChI Key: NLISTZKOAVDMJS-ZVHZXABRSA-N
    • SMILES: O(C1=CC=CC(/C=C(\C#N)/C(NC2C(C)=CC(C)=CC=2C)=O)=C1)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 410.199428076g/mol
  • Monoisotopic Mass: 410.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 658
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.1Ų
  • XLogP3: 6.6

2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26586263-0.05g
2-cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-N-(2,4,6-trimethylphenyl)prop-2-enamide
732269-10-2 95.0%
0.05g
$246.0 2025-03-20

2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide Related Literature

Additional information on 2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-n-(2,4,6-trimethylphenyl)prop-2-enamide

Compound CAS No. 732269-10-2: 2-Cyano-3-{3-[(4-methylphenyl)methoxy]phenyl}-N-(2,4,6-trimethylphenyl)prop-2-enamide

The compound with CAS No. 732269-10-2, known as 2-Cyano3-{3-[(4-methylphenyl)methoxy]phenyl}N-(((((((((((prop-enamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential for advanced applications.

The molecular structure of this compound is characterized by the presence of a cyano group, a methoxy group, and a trimethylphenyl group, which contribute to its distinctive chemical behavior. Recent studies have highlighted its potential as a versatile building block in the synthesis of advanced materials, including high-performance polymers and functionalized surfaces. Researchers have explored its reactivity under various conditions, revealing its ability to participate in nucleophilic additions and other key organic reactions.

In terms of applications, this compound has shown promise in the development of bioactive materials and sensors. Its ability to form stable complexes with metal ions makes it a valuable component in the design of selective sensing devices for environmental monitoring. Additionally, its electronic properties have been leveraged in the creation of novel optoelectronic materials, contributing to advancements in display technologies and photovoltaic systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving scalability. These developments have positioned the compound as a key intermediate in the manufacturing of specialized chemicals for industrial and biomedical applications.

In conclusion, CAS No. 732269-10-2 represents a cutting-edge material with vast potential across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application techniques, underscores its importance in modern scientific research and industrial innovation.

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